PEG Linkers
  • Mal-amido-PEG4-NHS ester
    Mal-amido-PEG4-NHS ester
    • Cat. No.:
    • B608811
    • CAS No.:
    • 756525-99-2
    • Molecular Formula:
    • C22H31N3O11
    • Molecular Weight:
    • 513.5 g/mol
    Description
    Mal-amido-PEG4-NHS is a PEG derivative containing a maleimide group and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The NHS ester can be used to label the primary amines (-NH2...
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  • NH-bis(m-PEG4)
    NH-bis(m-PEG4)
    • Cat. No.:
    • B1678665
    • CAS No.:
    • 123852-08-4
    • Molecular Formula:
    • C18H39NO8
    • Molecular Weight:
    • 397.5 g/mol
    Description
    NH-bis(m-PEG4) is an Amino PEG Linker. PEG Amines contain an amino group which can react with acids, succinimidyl-active esters, or pentafluorophenyl esters for labeling, chemical modification, surface or partic...
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  • NH-bis-PEG2
    NH-bis-PEG2
    • Cat. No.:
    • B1678666
    • CAS No.:
    • 54384-47-3
    • Molecular Formula:
    • C8H19NO4
    • Molecular Weight:
    • 193.24 g/mol
    Description
    NH-bis(PEG1-OH) is a branched PEG derivative with a central amino group and two terminal hydroxyl groups. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls, etc. The hydroxy grou...
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  • NH-bis-PEG3
    NH-bis-PEG3
    • Cat. No.:
    • B1678667
    • CAS No.:
    • 25743-12-8
    • Molecular Formula:
    • C12H27NO6
    • Molecular Weight:
    • 281.35 g/mol
    Description
    NH-bis(PEG2-OH) is a branched PEG derivative with a central amino group and two terminal hydroxyl groups. The amino group is reactive with carboxylic acids, activated NHS esters, carbonyls, etc. The hydroxy grou...
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  • Boc-NH-PEG11-NH2
    Boc-NH-PEG11-NH2
    • Cat. No.:
    • B3022154
    • CAS No.:
    • 1233234-77-9
    • Molecular Formula:
    • C29H60N2O13
    • Molecular Weight:
    • 644.8 g/mol
    Description
    Boc-NH-PEG11-NH2 is a useful research compound. Its molecular formula is C29H60N2O13 and its molecular weight is 644.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Boc-NH-PEG11-NH2 suitab...
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  • MS-Peg4-thp
    MS-Peg4-thp
    • Cat. No.:
    • B3104068
    • CAS No.:
    • Molecular Formula:
    • C14H28O8S
    • Molecular Weight:
    • 356.43 g/mol
    Description
    MS-Peg4-thp is a useful research compound. Its molecular formula is C14H28O8S and its molecular weight is 356.43 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MS-Peg4-thp suitable for many...
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  • N-(Boc-PEG5)-N-bis(PEG4-acid)
    N-(Boc-PEG5)-N-bis(PEG4-acid)
    • Cat. No.:
    • B3325257
    • CAS No.:
    • 2093152-87-3
    • Molecular Formula:
    • C39H76N2O19
    • Molecular Weight:
    • 877.0 g/mol
    Description
    N-(Boc-PEG5)-N-bis(PEG4-acid) is a useful research compound. Its molecular formula is C39H76N2O19 and its molecular weight is 877.0 g/mol. The purity is usually 95%.
    The exact mass of the compound N-(Boc-PE...
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  • Tetrazine-Ph-NHCO-C3-NHS ester
    Tetrazine-Ph-NHCO-C3-NHS ester
    • Cat. No.:
    • B8093003
    • CAS No.:
    • 1244040-64-9
    • Molecular Formula:
    • C18H18N6O5
    • Molecular Weight:
    • 398.4 g/mol
    Description
    Tetrazine-Ph-NHCO-C3-NHS ester is a useful research compound. Its molecular formula is C18H18N6O5 and its molecular weight is 398.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Tetrazine-...
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  • N-(Biotin-PEG4)-N-bis(PEG4-Boc)
    N-(Biotin-PEG4)-N-bis(PEG4-Boc)
    • Cat. No.:
    • B11828522
    • CAS No.:
    • Molecular Formula:
    • C50H94N4O18S
    • Molecular Weight:
    • 1071.4 g/mol
    Description
    N-(Biotin-PEG4)-N-bis(PEG4-Boc) is a useful research compound. Its molecular formula is C50H94N4O18S and its molecular weight is 1071.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-(Bio...
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  • Azido-PEG9-S-methyl ethanethioate
    Azido-PEG9-S-methyl ethanethioate
    • Cat. No.:
    • B11828547
    • CAS No.:
    • Molecular Formula:
    • C22H43N3O10S
    • Molecular Weight:
    • 541.7 g/mol
    Description
    Azido-PEG9-S-methyl ethanethioate is a useful research compound. Its molecular formula is C22H43N3O10S and its molecular weight is 541.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Azido...
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